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12-Hydroxy-9(E)-octadecenoic

acid

Cat. No.: B3430313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural isomers of 12-

hydroxyoctadecenoic acid, with a primary focus on their classification, physicochemical

properties, experimental protocols for analysis, and their roles in biological signaling pathways.

Introduction to 12-Hydroxyoctadecenoic Acid
12-Hydroxyoctadecenoic acid (12-HOE) is a C18 monounsaturated hydroxy fatty acid. Its

structure, featuring a hydroxyl group on a long-chain fatty acid, imparts unique chemical

properties and significant biological activities. The presence of a double bond and a chiral

center at the hydroxylated carbon gives rise to a variety of structural and stereoisomers, each

with potentially distinct physical and biological characteristics. The most well-known and

abundant of these isomers is ricinoleic acid, which is the primary component of castor oil.[1]

This guide will delve into the nuances of these isomers, providing the technical details

necessary for their study and application in research and drug development.

Classification of Isomers
The structural diversity of 12-hydroxyoctadecenoic acid arises from several types of isomerism:

Positional Isomerism: This refers to variations in the location of the hydroxyl (-OH) group or

the double bond along the 18-carbon chain. While this guide focuses on isomers with the
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hydroxyl group at carbon 12, other positional isomers such as 9-hydroxy and 10-

hydroxyoctadecenoic acid also exist.[2]

Geometric Isomerism: The carbon-carbon double bond can exist in either a cis (Z) or trans

(E) configuration. The natural isomer, ricinoleic acid, has a cis double bond, while its trans

counterpart is known as ricinelaidic acid.[3]

Stereoisomerism (Enantiomers): The carbon atom bearing the hydroxyl group (C-12) is a

chiral center, leading to two possible enantiomers: (R) and (S). The naturally occurring

ricinoleic acid is the (R)-enantiomer.[4]

The combination of these isomeric forms results in several distinct molecules, with ricinoleic

acid being the most studied. A closely related compound, 12-hydroxystearic acid, is the

saturated analogue (lacking the double bond) and is often studied in conjunction with 12-HOE

isomers due to its industrial relevance.[5]
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12-Hydroxyoctadecenoic Acid Isomers

Positional Isomers
(Location of -OH or C=C)

Geometric Isomers
(C=C orientation)

Stereoisomers
(Chirality at C-12) Related Saturated Compound

Ricinoleic Acid
(9Z, 12R)

cis

Ricinelaidic Acid
(9E, 12R)

trans (R)-enantiomer

(S)-12-hydroxy-9Z-octadecenoic acid
(9Z, 12S)

(S)-enantiomer

12-Hydroxystearic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3430313?utm_src=pdf-body-img
https://www.benchchem.com/product/b3430313?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. castoroil.in [castoroil.in]

2. Occurrence of positional isomers of octadecenoic and hexadecenoic acids in human
depot fat - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Ricinelaidic acid | C18H34O3 | CID 445641 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Ricinoleic Acid | C18H34O3 | CID 643684 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 12-HYDROXYOCTADECANOIC ACID - Ataman Kimya [atamanchemicals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Structural Isomers of
12-Hydroxyoctadecenoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430313#structural-isomers-of-12-
hydroxyoctadecenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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